Cas no 1344702-02-8 (Benzyl-(5-chloro-benzo[d]isoxazol-3-yl)-amine)

• Product Name: Benzyl-(5-chloro-benzo[d]isoxazol-3-yl)-amine
• CAS No: 1344702-02-8
• MF: C₁₄H₁₁ClN₂O
• MW: 258.70294213295
• CID: 5168991
• Update Time: 2026-03-04

Benzyl-(5-chloro-benzo[d]isoxazol-3-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Benzyl-(5-chloro-benzo[d]isoxazol-3-yl)-amine
• N-Benzyl-5-chlorobenzo[d]isoxazol-3-amine

• Inchi： 1S/C14H11ClN2O/c15-11-6-7-13-12(8-11)14(17-18-13)16-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
• InChI Key： NQFUQGITIFJODC-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(Cl)C=C2)C(NCC2=CC=CC=C2)=N1

Additional information on Benzyl-(5-chloro-benzo[d]isoxazol-3-yl)-amine

Benzyl-(5-chloro-benzo[d]isoxazol-3-yl)-amine: An Overview of a Promising Compound (CAS No. 1344702-02-8)

Benzyl-(5-chloro-benzo[d]isoxazol-3-yl)-amine (CAS No. 1344702-02-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, also known as Benzyl-(5-chloro-benzodioxazol-3-yl)-amine, belongs to the class of benzodioxazoles, which are characterized by their fused ring systems and the presence of a nitrogen atom in the heterocyclic ring.

The chemical structure of Benzyl-(5-chloro-benzo[d]isoxazol-3-yl)-amine consists of a benzyl group attached to a 5-chloro-benzo[d]isoxazol-3-yl moiety. The presence of the chloro substituent on the benzene ring and the amine group attached to the isoxazole ring contributes to its distinct chemical properties and biological activity. These structural features make it an attractive candidate for various pharmacological studies.

Recent research has highlighted the potential of Benzyl-(5-chloro-benzo[d]isoxazol-3-yl)-amine in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Studies have shown that this compound can modulate specific receptors in the central nervous system, potentially offering new avenues for treating conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its neurological applications, Benzyl-(5-chloro-benzo[d]isoxazol-3-yl)-amine has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. This makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of Benzyl-(5-chloro-benzo[d]isoxazol-3-yl)-amine has been studied extensively to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research has shown that it exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life, which are essential for its development as a therapeutic agent.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy. Preclinical studies have indicated that Benzyl-(5-chloro-benzo[d]isoxazol-3-yl)-amine has a favorable safety profile, with minimal toxicity observed at therapeutic doses. However, further clinical trials are necessary to confirm these findings and to evaluate its efficacy in human subjects.

The synthesis of Benzyl-(5-chloro-benzo[d]isoxazol-3-yl)-amine has been optimized using various synthetic routes to improve yield and purity. One common approach involves the reaction of 5-chloro-benzo[d]isoxazole with benzylamine under controlled conditions. The choice of solvent and reaction temperature plays a crucial role in achieving high yields and purity levels.

In conclusion, Benzyl-(5-chloro-benzo[d]isoxazol-3-yl)-amine (CAS No. 1344702-02-8) is a promising compound with potential applications in multiple therapeutic areas. Its unique chemical structure, favorable pharmacokinetic properties, and promising preclinical results make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may offer new treatment options for various medical conditions.